Cas no 42879-47-0 (Pranolium chloride)

Pranolium chloride structure
Product name:Pranolium chloride
Pranolium chloride Chemical and Physical Properties
Names and Identifiers
-
- Pranolium chloride
- (2-hydroxy-3-naphthalen-1-yloxypropyl)-dimethyl-propan-2-ylazanium,chloride
- 1-Propanaminium, 2-hydroxy-N,N-dimethyl-N-(1-methylethyl)-3-(1-naphthalenyloxy)-, chloride
- Pranolii chloridum
- Pranolii chloridum [INN-Latin]
- Tox21_111774
- UNII-MCZ6K3ET63
- (2-Hydroxy-3-(1-naphthyloxy)propyl)isopropyldimethylammonium chloride
- DTXCID6026119
- Cloruro de pranolio
- CHEMBL2104869
- Q27264296
- SC-27761
- Cloruro de pranolio [INN-Spanish]
- (2-hydroxy-3-naphthalen-1-yloxypropyl)-dimethyl-propan-2-ylazanium;chloride
- Tox21_111774_1
- UM-272
- UNII-UUH27FPD3Y
- SC 27761
- SCHEMBL120917
- UNII-690U92SRMP
- Pranolium chloride [USAN:INN]
- NSC 303858
- Pranolium chloride, (-)-
- Chlorure de pranolium
- 113571-36-1
- DTXSID8046119
- 113571-34-9
- Chlorure de pranolium [INN-French]
- NCGC00160378-01
- 1-Propanaminium,N-dimethyl-N-(1-methylethyl)-3-(1-naphthalenyloxy)-, chloride
- Pranolium chloride (USAN/INN)
- NCGC00160378-02
- NS00126063
- MCZ6K3ET63
- 1-Propanaminium, 2-hydroxy-N,N-dimethyl-N-(1-methylethyl)-3-(1-naphthalenyloxy)-, chloride, (-)-
- PRANOLIUM CHLORIDE [USAN]
- NSC-303858
- 42879-47-0
- [2-Hydroxy-3-(1-naphthyloxy)propyl]isopropyldimethylammonium chloride
- UUH27FPD3Y
- NSC303858
- Pranolium chloride, (+)-
- 690U92SRMP
- PRANOLIUM CHLORIDE [INN]
- 1-Propanaminium, 2-hydroxy-N,N-dimethyl-N-(1-methylethyl)-3-(1-naphthalenyloxy)-, chloride, (+)-
- D05596
- CAS-42879-47-0
-
- Inchi: InChI=1S/C18H26NO2.ClH/c1-14(2)19(3,4)12-16(20)13-21-18-11-7-9-15-8-5-6-10-17(15)18;/h5-11,14,16,20H,12-13H2,1-4H3;1H/q+1;/p-1
- InChI Key: LJZCWOISXLZEEU-UHFFFAOYSA-M
- SMILES: CC(C)[N+](C)(C)CC(COC1=CC=CC2=CC=CC=C21)O.[Cl-]
Computed Properties
- Exact Mass: 323.16500
- Monoisotopic Mass: 323.165
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 316
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Topological Polar Surface Area: 29.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- PSA: 29.46000
- LogP: 0.06830
Pranolium chloride Related Literature
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
-
Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
-
Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
-
Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
42879-47-0 (Pranolium chloride) Related Products
- 5051-22-9(2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, (2R)-)
- 76275-53-1(rac 7-Methoxy Propranolol)
- 525-66-6(Propranolol)
- 98897-23-5(rac-Propranolol-d7)
- 81907-81-5(rac 7-Hydroxy Propranolol)
- 10476-53-6(1-Naphthalenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)
- 18507-09-0(4-Methoxy Propranolol)
- 81907-82-6(1-Naphthalenol,5-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)
- 1428901-15-8(3-(2-methylpropyl)azetidin-3-ol)
- 136920-91-7(5-Amino-6-phenylpiperidin-2-one)
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